Cas no 125812-45-5 (7-Iodo-1-methoxy-1H-indole)

7-Iodo-1-methoxy-1H-indole structure

Product Name:7-Iodo-1-methoxy-1H-indole

CAS No:125812-45-5

MF:C₉H₈INO

MW:273.070394515991

CID:5736159

PubChem ID:14567222

Update Time:2023-11-10

7-Iodo-1-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

- 125812-45-5
- DTXSID401310969
- 7-Iodo-1-methoxy-1H-indole
- Inchi： 1S/C9H8INO/c1-12-11-6-5-7-3-2-4-8(10)9(7)11/h2-6H,1H3
- InChI Key： LCDKKJOCIXSPGZ-UHFFFAOYSA-N
- SMILES： IC1=CC=CC2C=CN(C=21)OC

Computed Properties

Exact Mass: 272.96506g/mol
Monoisotopic Mass: 272.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 14.2Å²

7-Iodo-1-methoxy-1H-indole Production Method

Production Method 1

104682-96-4

125812-45-5

89976-15-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Methanol , Water ; 0 °C; 30 min, 17 °C
1.2 Solvents: Diethyl ether ; 17 °C

Reference

: Simple synthetic method for 1-hydroxyindole and its application to 1-hydroxytryptophan derivatives

Kawasaki, Toshiya; Tabata, Mutsuko; Nakagawa, Kyoko; Kobayashi, Kensuke; Kodama, Atsushi; et al, Heterocycles, 2015, 90(2), 1038-1071

7-Iodo-1-methoxy-1H-indole Raw materials

1H-Indole, 2,3-dihydro-7-iodo-

7-Iodo-1-methoxy-1H-indole Preparation Products

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